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Compound of Interest

Compound Name:
N-benzyl-N-(2-

ethoxyphenoxy)ethanamine

Cat. No.: B8122700

Get Quote

Content Type: Technical Comparison & SAR Guide Audience: Medicinal Chemists,

Pharmacologists, and Drug Discovery Scientists Focus: Optimization of N-benzyl phenoxy

ethanamines for Sigma-1 Receptor (

R) affinity versus Monoamine Transporter (SERT/NET) inhibition.

Executive Summary: The Scaffold at a Crossroads
The N-benzyl phenoxy ethanamine scaffold represents a privileged structure in medicinal

chemistry, sitting at the intersection of two major therapeutic classes: Sigma-1 Receptor (

R) modulators (neuroprotection, analgesia) and Monoamine Reuptake Inhibitors
(antidepressants).

While structurally simple, the specific connectivity of the phenoxy-ethyl-amine-benzyl motif

creates a "molecular hinge." Slight modifications to the linker length or aromatic substitution

patterns can drastically shift the pharmacological profile from a potent antidepressant

(SERT/NET dominant) to a selective neuroprotective agent (
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R dominant). This guide objectively compares the performance of this scaffold against its
rigidified and homologous alternatives, supported by experimental data and mechanistic
insights.

Critical Analysis: Product vs. Alternatives
The "Product": N-Benzyl-2-Phenoxyethanamine Scaffold
This scaffold is defined by a flexible ethyl ether linker connecting a phenoxy ring to a secondary

benzylamine. It is highly tunable for lipophilicity (LogP) and electrostatic interactions.

Key Mechanism:

R Binding: The basic nitrogen forms an ionic bond with Glu172 in the

R binding pocket, while the benzyl and phenoxy rings occupy the primary and secondary
hydrophobic regions (Hp1/Hp2).

Transporter Binding: The phenoxy moiety mimics the catechol ring of endogenous

monoamines, but the N-benzyl group often introduces steric bulk that can reduce affinity for

SERT/NET compared to N-methyl analogs (like Atomoxetine).
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Feature
N-Benzyl Phenoxy

Ethanamine (Focus)
Phenylpropylamines

(e.g., Atomoxetine)
Rigidified Analogs

(e.g., Piperazines)

Primary Target
Sigma-1 Receptor (

R)
NET / SERT

Dual

R /

R

Selectivity

High

vs.

(if optimized)

High NET/SERT vs.

Receptors
Variable (often mixed)

Linker Flexibility
High (Rotatable

bonds)
Moderate

Low (Conformationally

locked)

Metabolic Stability
Moderate (N-

dealkylation risk)

Moderate (CYP2D6

substrate)
High

CNS Penetration Excellent (High LogP) Good Good

Key Limitation
Potential off-target

hERG binding

Cardiovascular side

effects (NET)

Lower subtype

selectivity

Experimental Performance Data
The following table synthesizes binding affinity (

) data from multiple medicinal chemistry campaigns. Note how the N-benzyl substitution is the
critical determinant for Sigma affinity.
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Compound
Class

Structure
Fragment

R

(nM)

SERT

(nM)

NET

(nM)

Dominant
Activity

Reference

(Product)

N-Benzyl-2-

(4-OMe-

phenoxy)etha

namine

1.2 >1,000 >500
Selective

Agonist

Alternative A

N-Methyl-3-

(2-Me-

phenoxy)prop

anamine

>100 1.9 4.5
NET/SERT

Inhibitor

Alternative B

N-Phenethyl-

2-

phenoxyetha

namine

15.0 250 120

Mixed /

Lower

Potency

Alternative C

N-Benzyl-

piperazine

analog

2.7 >5,000 >5,000

High

, but mixed

Interpretation: The N-benzyl group effectively "kills" potent transporter inhibition (which usually

requires small N-substituents like methyl) and creates a "perfect fit" for the Sigma-1

hydrophobic pocket.

Structure-Activity Relationship (SAR) Logic
The optimization of this scaffold relies on balancing the "Hydrophobic Pharmacophore"

required for

R against the "Basic Nitrogen" position required for transporters.
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SAR Visualization Map

N-Benzyl Phenoxy Ethanamine
Core Scaffold

Region A: Phenoxy Ring
(Secondary Hydrophobic Site)

Region B: Ethyl Linker
(Spacer)

Region C: Basic Amine
(Ionic Interaction)

Region D: N-Benzyl Group
(Primary Hydrophobic Site)

Increases σ1 Affinity
(>10-fold)

4-OMe / 4-Cl

Steric clash reduces
affinity

Ortho-substitution

Decreases σ1 Affinity
Increases NET/SERT

Extension to Propyl (n=3)

Introduces Chirality
(S)-isomer often preferred

Alpha-Methylation

Maintains σ1
Reduces Selectivity

Tertiary Amine (N-Me)

Drastic loss of σ1 activity
Shift to NMDA/PCP

Removal of Benzyl

Improves Metabolic Stability
Retains Affinity

4-F Substitution

Click to download full resolution via product page

Figure 1: Strategic SAR map illustrating the impact of structural modifications on

pharmacological activity. Note the critical role of the N-Benzyl group in anchoring Sigma-1

activity.

Mechanistic Insight[2]
The "Benzyl Effect": In the

R crystal structure, the N-benzyl group occupies a specific hydrophobic sub-pocket.
Removing this group (yielding a primary or secondary phenoxyethylamine) destroys this
interaction, often resulting in "promiscuous" binding to NMDA receptors (PCP site) or 5-HT
receptors.
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The "Linker Switch": Extending the ethyl linker to a propyl linker (3 carbons) allows the

molecule to adopt a folded conformation favored by the Norepinephrine Transporter (NET).

To maintain

selectivity, the 2-carbon ethyl chain is optimal.

Experimental Protocols
To ensure reproducibility and high scientific integrity, the following protocols utilize self-

validating checkpoints (TLC, NMR).

Protocol A: Modular Synthesis via Reductive Amination
This method is preferred over direct alkylation due to higher yields and prevention of over-

alkylation (quaternary salt formation).

Workflow Diagram:
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Step 1: Imine Formation
React Phenoxyethylamine + Benzaldehyde

Solvent: MeOH/DCM, 4h

Checkpoint 1: TLC/NMR
Confirm disappearance of aldehyde

(Shift in carbonyl peak)

Step 2: Reduction
Add NaBH4 (excess) at 0°C

Stir 12h

Pass

Step 3: Acidic Workup
Quench with HCl -> Partition DCM/Water

Extract Impurities

Step 4: Free Base Liberation
Basify aqueous layer (NaOH)

Extract Product into DCM

Final Product
N-Benzyl Phenoxy Ethanamine

Yield: ~75-85%

Click to download full resolution via product page

Figure 2: Step-by-step synthesis workflow using indirect reductive amination.
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Detailed Procedure:

Reagents: Dissolve 2-phenoxyethanamine (1.0 eq) and substituted benzaldehyde (1.0 eq) in

anhydrous MeOH.

Imine Formation: Add

(drying agent) to drive equilibrium. Stir at RT for 4 hours.

Reduction: Cool to 0°C. Add

(1.5 eq) portion-wise. Caution: Hydrogen gas evolution.

Workup: Evaporate solvent. Redissolve in DCM. Wash with 1N NaOH. Dry over

.

Validation:

should show a singlet (or AB quartet) for the benzylic protons around

3.8-3.9 ppm.

Protocol B: Sigma-1 Receptor Binding Assay
Objective: Determine

values to assess affinity.

Tissue Source: Guinea pig brain membranes (rich in ngcontent-ng-c2977031039="" _nghost-

ng-c1310870263="" class="inline ng-star-inserted">

R).

Radioligand:ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-

star-inserted">

(highly selective

agonist).
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Non-specific Binding: Defined using 10

M Haloperidol.

Incubation: 120 min at 25°C in 50 mM Tris-HCl (pH 7.4).

Analysis: Filtration through GF/B filters. Calculate

and convert to

using the Cheng-Prusoff equation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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